Cas no 63650-58-8 (4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)-)

Technical Introduction: 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- is a fluorinated pyrimidinone derivative characterized by its unique structural modifications, including a 5-fluoro substitution and a phenylmethoxy group at the 2-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or scaffold for bioactive molecule development. The fluorine atom enhances metabolic stability and binding affinity, while the benzyloxy moiety may influence solubility and reactivity. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the synthesis of nucleoside analogs or enzyme inhibitors. High purity and consistent quality ensure reliable performance in research settings.

4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- structure

63650-58-8 structure

Product Name:4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)-

CAS No:63650-58-8

MF:C₁₁H₉FN₂O₂

MW:220.199765920639

CID:4088976

Update Time:2026-04-15

4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

- 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)-

4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-105894667-1.0g	2-(benzyloxy)-5-fluoropyrimidin-4-ol	63650-58-8	95%	1.0g	$0.0	2023-01-01

4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Additional information on 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)-

Recent Advances in the Study of 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- (CAS: 63650-58-8)

The compound 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- (CAS: 63650-58-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyrimidinone core substituted with a fluoro group and a phenylmethoxy moiety, has been investigated for its biological activity, particularly in the context of antiviral and anticancer drug development. Recent studies have explored its mechanism of action, pharmacokinetic properties, and synthetic pathways, providing valuable insights for future drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- exhibits potent inhibitory activity against certain viral polymerases, suggesting its potential as a broad-spectrum antiviral agent. The study utilized molecular docking and enzymatic assays to elucidate the compound's binding affinity and specificity. Furthermore, the compound's stability under physiological conditions was confirmed through in vitro metabolic studies, highlighting its suitability for further preclinical evaluation.

In the context of oncology, recent research has focused on the compound's ability to modulate key signaling pathways involved in cancer cell proliferation. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)- selectively inhibits the activity of certain kinases overexpressed in solid tumors. The study employed cell-based assays and xenograft models to validate the compound's efficacy and safety profile, paving the way for its potential use in combination therapies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)-. A 2023 patent application disclosed a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This development is particularly significant for scaling up production while maintaining the compound's purity and biological activity, addressing a critical bottleneck in its translational research.

Despite these promising findings, challenges remain in the clinical translation of 4(1H)-Pyrimidinone, 5-fluoro-2-(phenylmethoxy)-. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore structural modifications and formulation strategies that could enhance its therapeutic index. The compound's unique chemical structure and demonstrated biological activities position it as a compelling candidate for future drug development in multiple therapeutic areas.